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Compound of Interest

Compound Name: 4-Nitroaniline

Cat. No.: B120555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling procedures, and

hazard details for 4-Nitroaniline (CAS No. 100-01-6), a key intermediate in various industrial

applications, including the synthesis of dyes, antioxidants, pharmaceuticals, and corrosion

inhibitors.[1] Due to its toxicity, a thorough understanding of its properties and associated risks

is imperative for safe laboratory and industrial practices.

Chemical and Physical Properties
4-Nitroaniline is a yellow, crystalline solid with a faint, ammonia-like odor.[2][3] It is crucial to

understand its physical and chemical properties to ensure safe handling and storage.
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Property Value Source

Molecular Formula C₆H₆N₂O₂ [4][5]

Molar Mass 138.12 g/mol [4][6]

Appearance
Yellow crystalline powder or

flakes
[2][3]

Odor Faint, ammonia-like [1][2][3]

Melting Point 146-149 °C (295-300 °F) [1]

Boiling Point 332 °C (630 °F) [1]

Flash Point 199 °C (390 °F) (Closed Cup) [1][6]

Density 1.437 g/mL [1]

Solubility

Very slightly soluble in cold

water.[6] Soluble in ethanol,

ether, and methanol.

Vapor Density 4.77 (Air = 1) [6]

Hazard Identification and Classification
4-Nitroaniline is classified as a hazardous substance with significant health risks. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for understanding these dangers.

GHS Classification:[7][8]

Acute Toxicity, Oral (Category 3)[7][8]

Acute Toxicity, Dermal (Category 3)[7][8]

Acute Toxicity, Inhalation (Category 3)[7][8]

Specific Target Organ Toxicity - Repeated Exposure (Category 2)[7][8]

Hazardous to the aquatic environment, long-term hazard (Category 3)[7][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://gmall.chemnet.com/product_cas-100-01-6.html
https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://home.miracosta.edu/dlr/msds/4-nitroaniline.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852549.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9852549.htm
https://en.wikipedia.org/wiki/4-Nitroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852549.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9852549.htm
https://en.wikipedia.org/wiki/4-Nitroaniline
https://en.wikipedia.org/wiki/4-Nitroaniline
https://en.wikipedia.org/wiki/4-Nitroaniline
https://home.miracosta.edu/dlr/msds/4-nitroaniline.pdf
https://en.wikipedia.org/wiki/4-Nitroaniline
https://home.miracosta.edu/dlr/msds/4-nitroaniline.pdf
https://home.miracosta.edu/dlr/msds/4-nitroaniline.pdf
https://www.benchchem.com/product/b120555?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/4-Nitroaniline.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/4-Nitroaniline.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/4-Nitroaniline.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/4-Nitroaniline.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/4-Nitroaniline.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://www.elementalmicroanalysis.com/documents/product/sds/4-NITROANILINE_20240318_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger[7][9]

Hazard Pictograms:

GHS06: Skull and Crossbones (Toxic)[9]

GHS08: Health Hazard[9]

Hazard Statements:[7][9]

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[7]

H373: May cause damage to organs through prolonged or repeated exposure.[7][9]

H412: Harmful to aquatic life with long lasting effects.[7][9]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheet and includes recommendations for prevention, response, storage, and

disposal.[7][10]

Toxicological Data
Exposure to 4-Nitroaniline can lead to severe health effects. Absorption through the skin,

inhalation, or ingestion can cause the formation of methemoglobin, leading to cyanosis (bluish

discoloration of the skin), headache, dizziness, nausea, and unconsciousness.[7][8][11] The

onset of symptoms may be delayed.[7][8] Prolonged or repeated exposure may cause liver

damage.[3][12]

Toxicity Metric Value Species Route Source

LD50 750 mg/kg Rat Oral [1][6][7]

LD50 450 mg/kg Guinea pig Oral [1][6]

LD50 810 mg/kg Mouse Oral [1][6]

LD50 > 500 mg/kg Guinea pig Dermal [7]

LC50 47.48 ppm (4h) Rat Inhalation [9]
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Experimental Protocols
Detailed experimental protocols for determining the toxicological and physical hazards of

chemicals like 4-Nitroaniline are established by international organizations such as the

Organisation for Economic Co-operation and Development (OECD). Researchers should refer

to the relevant OECD Guidelines for the Testing of Chemicals for methodologies on:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Flash Point: OECD Test Guideline 102

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure to 4-
Nitroaniline.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[7]

Avoid the formation of dust and aerosols.[7]

Do not eat, drink, or smoke when using this product.[9]

Wash hands thoroughly after handling.[9]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[7]

Store locked up.[7][9]
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Keep away from incompatible materials such as strong acids, strong oxidizing agents, and

strong reducing agents.[7]

The substance is moisture-sensitive and may also be sensitive to prolonged exposure to air

and light.[2][3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 4-Nitroaniline.

Eye/Face Protection: Use safety glasses with side-shields or a face shield. Equipment

should be tested and approved under government standards such as NIOSH (US) or EN 166

(EU).[7][8]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6] Gloves must

be inspected before use and disposed of properly after.[7][8]

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator.[6][8]

First Aid Measures
In case of exposure, immediate medical attention is required.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water. Consult a physician.[7]

Eye Contact: Flush eyes with water as a precaution.[9]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician immediately.[7]

Accidental Release and Disposal
Accidental Release:
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Evacuate personnel to a safe area.[7]

Wear appropriate personal protective equipment.[7]

Avoid dust formation.[7]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7]

Sweep up and shovel the material. Keep in suitable, closed containers for disposal.[7]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[7]

Disposal should be in accordance with licensed collector's sorting instructions.[9]

Fire and Explosion Hazards
4-Nitroaniline is combustible.[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Hazardous Combustion Products: Fire may produce toxic fumes of carbon oxides and

nitrogen oxides (NOx).[4]

Fire Fighting Procedures: Wear a self-contained breathing apparatus for firefighting if

necessary.[7]

Reactivity and Stability
Stability: Stable under recommended storage conditions.[7]

Incompatible Materials: Strong acids, strong oxidizing agents, strong reducing agents,

plastics, and rubber.[7] 4-Nitroaniline may react vigorously with sulfuric acid at high

temperatures and can form an explosive compound with sodium hydroxide under pressure.

[12]
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Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products such as carbon oxides and nitrogen oxides can be released.[7]

Visualizing Safety Protocols
To further enhance the understanding of safety procedures, the following diagrams illustrate

key workflows.

4-Nitroaniline Spill Response

Spill Occurs Evacuate Area Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep, do not create dust)

Dispose of Waste
in sealed container Decontaminate Area Report Incident

4-Nitroaniline Exposure First Aid

Exposure Occurs

Remove from Source

Inhalation:
Move to fresh air

Skin Contact:
Remove clothing, wash with soap & water

Eye Contact:
Flush with water

Ingestion:
Rinse mouth, DO NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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